Cas no 629613-96-3 (1,3,4-Thiadiazol-2-amine, N-phenyl-5-(2-propenylthio)-)

• Product Name: 1,3,4-Thiadiazol-2-amine, N-phenyl-5-(2-propenylthio)-
• CAS No: 629613-96-3
• MF: C₁₁H₁₁N₃S₂
• MW: 249.355139017105
• CID: 1647896
• Update Time: 2024-09-12

1,3,4-Thiadiazol-2-amine, N-phenyl-5-(2-propenylthio)- Chemical and Physical Properties

Names and Identifiers

• 1,3,4-Thiadiazol-2-amine, N-phenyl-5-(2-propenylthio)-
• 1,3,4-Thiadiazol-2-amine, N-phenyl-5-(2-propen-1-ylthio)-

• Inchi： 1S/C11H11N3S2/c1-2-8-15-11-14-13-10(16-11)12-9-6-4-3-5-7-9/h2-7H,1,8H2,(H,12,13)
• InChI Key： KNDSAOLWEDHLHK-UHFFFAOYSA-N
• SMILES： S1C(SCC=C)=NN=C1NC1=CC=CC=C1

Computed Properties

• Exact Mass: 249.03963

Experimental Properties

• Density: 1.29±0.1 g/cm3(Predicted)
• Melting Point: 96-98 °C(Solv: benzene (71-43-2); hexane (110-54-3))
• Boiling Point: 385.9±35.0 °C(Predicted)
• PSA: 37.81
• pka: 1.79±0.10(Predicted)